Cas no 221173-23-5 (5-formyl-1,2-oxazole-3-carboxylic acid)

5-formyl-1,2-oxazole-3-carboxylic acid structure
221173-23-5 structure
Product Name:5-formyl-1,2-oxazole-3-carboxylic acid
CAS No:221173-23-5
MF:C5H3NO4
MW:141.081621408463
MDL:MFCD18818562
CID:244173
PubChem ID:21263953
Update Time:2025-04-19

5-formyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxylicacid, 5-formyl-
    • 5-Formylisoxazole-3-carboxylicacid
    • 5-formyl-1,2-oxazole-3-carboxylic acid
    • DTXSID10611767
    • 5-Formyl-isoxazole-3-carboxylic acid
    • 5-formylisoxazole-3-carboxylic acid
    • 3-Isoxazolecarboxylic acid, 5-formyl- (9CI)
    • OKWIVAGIAIZCSZ-UHFFFAOYSA-N
    • 5-formyl-1, 2-oxazole-3-carboxylic acid
    • SCHEMBL7408819
    • 221173-23-5
    • EN300-220402
    • MDL: MFCD18818562
    • Inchi: 1S/C5H3NO4/c7-2-3-1-4(5(8)9)6-10-3/h1-2H,(H,8,9)
    • InChI Key: OKWIVAGIAIZCSZ-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CC(C(=O)O)=N1

Computed Properties

  • Exact Mass: 141.00619
  • Monoisotopic Mass: 141.00620758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 80.4Ų

Experimental Properties

  • PSA: 80.4

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